Cas no 1214741-17-9 (Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate)

• Product Name: Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate
• CAS No: 1214741-17-9
• MF: C₂₈H₂₅F₆NO₃
• MW: 537.493428945541
• CID: 5249720
• Update Time: 2025-06-08

Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL ((S)-1-((R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHOXY)-2-PHENYLBUT-3-EN-2-YL)CARBAMATE
• BENZYL((S)-1-((R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHOXY)-2-PHENYLBUT-3-EN-2-YL)CARBAMATE
• Carbamic acid, N-[(1S)-1-[[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]methyl]-1-phenyl-2-propen-1-yl]-, phenylmethyl ester
• Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate

• Inchi： 1S/C28H25F6NO3/c1-3-26(22-12-8-5-9-13-22,35-25(36)37-17-20-10-6-4-7-11-20)18-38-19(2)21-14-23(27(29,30)31)16-24(15-21)28(32,33)34/h3-16,19H,1,17-18H2,2H3,(H,35,36)/t19-,26?/m1/s1
• InChI Key： AJLOQDTVSJRCEN-ICCFGIFFSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)OCC(C=C)(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 739
• XLogP3: 7.1
• Topological Polar Surface Area: 47.6

Additional information on Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate

Comprehensive Analysis of Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate (CAS No. 1214741-17-9)

The compound Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate (CAS No. 1214741-17-9) is a highly specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure, featuring trifluoromethyl groups and a carbamate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in asymmetric synthesis and as a building block for bioactive molecules.

One of the most searched questions about this compound revolves around its synthetic applications and stereochemical properties. The presence of both (S) and (R) configurations in its structure highlights its chiral nature, which is critical for enantioselective reactions. This aligns with the growing demand for chiral auxiliaries and catalysts in modern organic chemistry. Additionally, the 3,5-bis(trifluoromethyl)phenyl group is known for its electron-withdrawing effects, which can enhance the reactivity of adjacent functional groups.

In the context of current trends, the compound's potential in medicinal chemistry is a hot topic. The phenylbutenyl backbone and carbamate functionality are often associated with protease inhibitors and other therapeutic agents. This has led to increased searches for "CAS 1214741-17-9 uses" and "Benzyl carbamate derivatives in drug design." Its stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry.

From a technical standpoint, the compound's physical and chemical properties are frequently queried. While specific data may vary, its molecular weight and solubility in organic solvents like DMSO or THF are of particular interest. The trifluoromethyl groups contribute to its lipophilicity, a property often leveraged in drug delivery systems. This aligns with the broader industry focus on bioavailability optimization and ADME studies.

Another area of exploration is the compound's role in material science. The aromatic and fluorinated components suggest potential applications in liquid crystals or polymeric materials. Searches for "fluorinated compounds in electronics" and "advanced material synthesis" reflect this growing interest. Its thermal stability and optical properties could also make it suitable for optoelectronic devices.

In conclusion, Benzyl ((S)-1-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-2-phenylbut-3-EN-2-YL)carbamate (CAS No. 1214741-17-9) represents a versatile compound with multifaceted applications. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific inquiry. Whether for pharmaceutical development, asymmetric catalysis, or advanced materials, this molecule offers ample opportunities for innovation.